1-Benzyl-4-(pyridin-3-YL)piperidin-4-OL
Overview
Description
“1-Benzyl-4-(pyridin-3-YL)piperidin-4-OL” is a chemical compound with the molecular formula C17H20N2O . It is a pale-yellow to yellow-brown solid . This compound is used in various scientific and industrial applications .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C17H20N2O/c20-17(16-7-4-10-18-13-16)8-11-19(12-9-17)14-15-5-2-1-3-6-15/h1-7,10,13,20H,8-9,11-12,14H2 . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical and Chemical Properties Analysis
“this compound” is a pale-yellow to yellow-brown solid . It has a molecular weight of 268.36 . The compound should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
- Alternative Synthesis Routes : A scalable synthesis of a related compound, (−)-(3R,4R)-1-benzyl-4-(benzylamino)piperidin-3-ol, has been developed, showcasing the potential for efficient and scalable production methods in pharmaceutical chemistry (Young et al., 2012).
- Functionalized Pyridines : Research on the synthesis of functionalized 4H-pyrano[3,2-c]pyridines demonstrates the versatility of pyridine derivatives in creating structurally diverse molecules with potential for varied biological activities (Mekheimer et al., 1997).
- Arylation of Azoles : A method for preparing 3- and 4-(1H-azol-1-yl)piperidines through arylation of azoles, extending to benzo analogues, highlights the broad applicability of this compound in synthesizing heterocyclic compounds (Shevchuk et al., 2012).
Structural and Electronic Properties
- Crystal Structures and Anticonvulsant Activity : The crystal structures of several anticonvulsant compounds, including derivatives of 1-Benzyl-4-(pyridin-3-yl)piperidin-4-ol, were solved, providing insight into the relationship between molecular structure and pharmacological activity (Georges et al., 1989).
Pharmaceutical Chemistry
- Anticonvulsant Drug Structures : The structural and electronic properties of various anticonvulsant drugs, including those related to this compound, have been studied to understand their mode of action and to design new therapeutic agents (Georges et al., 1989).
Crystallography and Molecular Modeling
- Crystal and Molecular Structures : Investigations into the crystal and molecular structures of related compounds provide foundational knowledge for the development of new materials and drugs, revealing how molecular orientation and interactions influence physical and chemical properties (Pfaffenrot et al., 2012).
Safety and Hazards
The safety information available indicates that “1-Benzyl-4-(pyridin-3-YL)piperidin-4-OL” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Piperidine derivatives, including “1-Benzyl-4-(pyridin-3-YL)piperidin-4-OL”, have significant potential in the field of drug discovery due to their wide range of pharmacological activities . Future research may focus on exploring these activities further and developing new therapeutic applications for these compounds.
Properties
IUPAC Name |
1-benzyl-4-pyridin-3-ylpiperidin-4-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O/c20-17(16-7-4-10-18-13-16)8-11-19(12-9-17)14-15-5-2-1-3-6-15/h1-7,10,13,20H,8-9,11-12,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDUXAULZICUOCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CN=CC=C2)O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.